Cas no 1862875-39-5 (3-2-(dimethylamino)-N-methylacetamidopropanamide)

• Product Name: 3-2-(dimethylamino)-N-methylacetamidopropanamide
• CAS No: 1862875-39-5
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• MDL: MFCD33020217
• CID: 5607813
• PubChem ID: 155858466
• Update Time: 2025-06-12

3-2-(dimethylamino)-N-methylacetamidopropanamide Chemical and Physical Properties

Names and Identifiers

• 1862875-39-5
• 3-[2-(dimethylamino)-N-methylacetamido]propanamide
• EN300-8464843
• 3-2-(dimethylamino)-N-methylacetamidopropanamide

• MDL： MFCD33020217
• Inchi： 1S/C8H17N3O2/c1-10(2)6-8(13)11(3)5-4-7(9)12/h4-6H2,1-3H3,(H2,9,12)
• InChI Key： XMOJFFWQSWZWOR-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)N(C)CCC(N)=O

Computed Properties

• Exact Mass: 187.132076794g/mol
• Monoisotopic Mass: 187.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-2-(dimethylamino)-N-methylacetamidopropanamide

Comprehensive Overview of 3-2-(dimethylamino)-N-methylacetamidopropanamide (CAS No. 1862875-39-5): Properties, Applications, and Industry Insights

In the rapidly evolving field of chemical research and pharmaceutical development, 3-2-(dimethylamino)-N-methylacetamidopropanamide (CAS No. 1862875-39-5) has emerged as a compound of significant interest. This molecule, characterized by its unique dimethylamino and acetamidopropanamide functional groups, exhibits versatile properties that make it valuable across multiple industries. Researchers and manufacturers are increasingly exploring its potential in drug formulation, material science, and specialty chemical applications.

The structural complexity of 3-2-(dimethylamino)-N-methylacetamidopropanamide contributes to its diverse reactivity and binding affinity. Its N-methylacetamidopropanamide moiety, in particular, has drawn attention for its role in enhancing solubility and bioavailability in pharmaceutical contexts. Recent studies highlight its potential as a building block for novel therapeutic agents, especially in neurological and metabolic disorder treatments—a topic trending in AI-driven drug discovery discussions.

From a synthetic chemistry perspective, the dimethylamino group in this compound enables selective modifications, making it a preferred intermediate for high-value fine chemicals. Industry reports indicate growing demand for such tailored molecules in green chemistry initiatives, aligning with global sustainability goals. The compound’s stability under physiological conditions also positions it favorably for bioconjugation applications—a hot topic in targeted drug delivery research.

Analytical characterization of CAS No. 1862875-39-5 reveals excellent purity profiles when synthesized using advanced flow chemistry techniques. This aligns with current industry shifts toward continuous manufacturing—a frequently searched term in pharmaceutical innovation circles. Quality control protocols for this compound typically employ HPLC-MS and NMR spectroscopy, ensuring compliance with stringent regulatory standards.

The commercial landscape for 3-2-(dimethylamino)-N-methylacetamidopropanamide reflects broader trends in custom synthesis markets. Procurement specialists often search for GMP-grade versions of this material, particularly for preclinical development phases. Several patent applications have recently featured derivatives of this compound, signaling its growing importance in intellectual property strategies for life science companies.

Environmental and safety assessments of CAS No. 1862875-39-5 indicate favorable profiles compared to traditional alternatives, addressing another key concern in modern ESG-focused chemical sourcing. Its biodegradation pathways and ecotoxicity data have become relevant for companies implementing green chemistry metrics—a trending search term among sustainability professionals.

Looking ahead, the scientific community anticipates expanded applications for 3-2-(dimethylamino)-N-methylacetamidopropanamide in biomaterials engineering and diagnostic reagent development. Its compatibility with click chemistry protocols makes it particularly valuable for next-generation theranostic platforms—an area receiving substantial research funding globally.